1-(3-Chlorophenyl)-1,4-diazepane

• Molecular Formula: C11H15ClN2
• Molecular Weight: 210.70 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-1,4-diazepane
• InChI: InChI=1S/C11H15ClN2/c12-10-3-1-4-11(9-10)14-7-2-5-13-6-8-14/h1,3-4,9,13H,2,5-8H2
• InChI Key: FUSRAMJWPKVNRA-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)C2=CC(=CC=C2)Cl

Description

1-(3-Chlorophenyl)-1,4-diazepane is a seven-membered heterocyclic compound containing a diazepane ring substituted with a 3-chlorophenyl group. This structure confers unique electronic and steric properties, making it a scaffold of interest in medicinal chemistry. The chlorine atom at the meta position of the phenyl ring influences both the compound's reactivity and its interactions with biological targets, such as serotonin and nicotinic acetylcholine receptors (nAChRs).

Comparison with Similar Compounds

1-(4-Chlorophenyl)-1,4-diazepane

• Structure : Chlorine at the para position of the phenyl ring.
• Synthesis : Prepared via alkylation of 1,4-diazepane with 4-chlorobenzyl halides. Yields and purification methods vary depending on substituents. For example, 1-(4-Chlorophenyl)-4-(3-((4-fluorophenyl)thio)propyl)-1,4-diazepane (compound 26 ) was synthesized in 69% yield and crystallized as an HCl salt .
• Activity : Para-substituted analogs often exhibit distinct receptor binding profiles compared to meta-substituted derivatives. For instance, para-chloro derivatives may show higher affinity for dopamine D3 receptors .

1-(2,4-Dichlorophenyl)-1,4-diazepane

• Structure : Two chlorine atoms at positions 2 and 4 on the phenyl ring.
• Synthesis: Substitution of 1-bromo-2,4-dichlorobenzene with 1,4-diazepane yielded the product in 38% after normal-phase chromatography .

Derivatives with Electron-Withdrawing Substituents

1-(3-Trifluoromethylphenyl)-1,4-diazepane

• Structure : A trifluoromethyl (-CF₃) group at the meta position.
• Synthesis : Prepared using 1-bromo-3-(trifluoromethyl)benzene with 1,4-diazepane, yielding 53% after chromatography. Characterized by distinct NMR shifts (δ 7.17 ppm for aromatic protons) .
• Activity : The -CF₃ group’s strong electron-withdrawing effect enhances receptor binding in some contexts. For example, trifluoromethyl-substituted analogs show higher binding affinity for D3 receptors compared to chloro derivatives .

1-(2-Cyanophenyl)-1,4-diazepane

• Structure: A cyano (-CN) group at the ortho position.
• Synthesis: Substituted with 2-cyanophenyl groups via nucleophilic substitution (44% yield). MS data (M+H⁺ = 459) confirm molecular weight .
• Activity: Cyano groups may improve metabolic stability but can reduce solubility .

Heterocyclic and Polycyclic Derivatives

1-(3-(3-Chlorophenyl)-1H-pyrazol-4-yl)-1,4-diazepane

• Structure : Incorporates a pyrazole ring linked to the 3-chlorophenyl group.

1-(Pyridin-3-yl)-1,4-diazepane

• Structure : Pyridine ring replaces the phenyl group.
• Activity : Binds to nAChRs with moderate efficacy. Substituents on the pyridine (e.g., ethoxy or phenyl groups in compounds 2 and 3 ) increase steric bulk, altering agonist efficacy and receptor interaction .

Alkyl-Substituted Derivatives

1-(3-Phenylpropyl)-1,4-diazepane

• Structure : A propyl chain links the diazepane to a phenyl group.
• Properties : Increased hydrophobicity may enhance CNS penetration but could raise toxicity concerns .

3,3,5,5-Tetramethyl-1-(4-chlorophenyl)-1,4-diazepane

• Structure : Methyl groups on the diazepane ring.
• Activity: Alkyl substitutions improve metabolic stability and receptor selectivity for monoamine transporters, making them candidates for antidepressant development .

Data Tables

Table 1: Comparison of Key Structural Analogs

Compound Name	Substituent(s)	Synthesis Yield	Key Biological Activity	Reference
1-(3-Chlorophenyl)-1,4-diazepane	3-Cl-phenyl	N/A	Potential 5-HT7R modulation
1-(4-Chlorophenyl)-1,4-diazepane	4-Cl-phenyl	69%	Dopamine D3 receptor ligand
1-(2,4-Dichlorophenyl)-1,4-diazepane	2,4-diCl-phenyl	38%	Moderate nAChR binding
1-(3-Trifluoromethylphenyl)-1,4-diazepane	3-CF₃-phenyl	53%	Enhanced D3 receptor affinity
1-(3-(3-Chlorophenyl)-1H-pyrazol-4-yl)-1,4-diazepane	Pyrazole + 3-Cl-phenyl	N/A	5-HT7R selectivity (Ki < 10 nM)